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Compound of Interest

Compound Name: 2,6-Pyridinedicarbonyl dichloride

Cat. No.: B1361049 Get Quote

Technical Support Center: 2,6-Pyridinedicarbonyl
Dichloride
This guide provides researchers, scientists, and drug development professionals with essential

information regarding the handling, storage, and use of 2,6-Pyridinedicarbonyl dichloride,

with a specific focus on its moisture sensitivity.

Frequently Asked Questions (FAQs)
Q1: What is 2,6-Pyridinedicarbonyl dichloride and what are its primary applications?

A: 2,6-Pyridinedicarbonyl dichloride is a chemical intermediate featuring a pyridine ring with

two acyl chloride functional groups. Its high reactivity makes it a valuable building block in

organic synthesis. It is commonly used as a monomer for the synthesis of advanced polymers,

such as polyamides and polyesters, and in the creation of macrocycles and other complex

molecules.

Q2: Why is 2,6-Pyridinedicarbonyl dichloride classified as "moisture sensitive"?

A: Like other acyl chlorides, 2,6-Pyridinedicarbonyl dichloride is highly susceptible to

hydrolysis.[1][2] The two acyl chloride groups react readily with water, including atmospheric

moisture, to form 2,6-pyridinedicarboxylic acid and corrosive hydrogen chloride (HCl) gas.[3][4]

This degradation is irreversible and compromises the purity and reactivity of the material.
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Q3: What are the visible signs of degradation due to moisture exposure?

A: Degradation can be identified by several signs:

Fuming: The container may release white fumes (HCl gas) when opened, especially in a

humid environment.[5]

Physical Changes: The white crystalline powder may become clumped, sticky, or discolored

(turning yellowish or brown).

Odor: A sharp, pungent, acidic odor indicates the presence of HCl.

Poor Performance: Reduced yields or the formation of unexpected byproducts in your

reaction are strong indicators that the starting material has degraded.

Q4: How should I properly store 2,6-Pyridinedicarbonyl dichloride?

A: Proper storage is critical to maintaining the integrity of the reagent. It should be kept in a

tightly sealed container in a cool, dry, and well-ventilated area, specifically a corrosives-

compatible cabinet.[1][3] To minimize exposure to atmospheric moisture, storing the container

inside a desiccator or under an inert gas atmosphere (e.g., nitrogen or argon) is strongly

recommended.[6]

Q5: What are the primary safety hazards associated with this compound?

A: 2,6-Pyridinedicarbonyl dichloride is a corrosive solid that can cause severe burns to the

skin, eyes, and respiratory tract.[1][3] Its reaction with moisture produces hydrogen chloride

gas, which is also corrosive and toxic upon inhalation.[1] Always handle this chemical in a

certified chemical fume hood using appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a face shield.[3]
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Problem Potential Cause Recommended Solution

Reagent fumes or has a strong

acidic smell upon opening.

The reagent has reacted with

atmospheric moisture that

entered the container during

previous use or due to an

improper seal.

Immediately close the

container and purge the

headspace with an inert gas if

possible. For future use,

handle the reagent in a glove

box or under a stream of inert

gas. If fuming is significant, the

reagent's quality is

compromised, and using a

fresh batch is advisable.

Low or no yield in a

polymerization or acylation

reaction.

The 2,6-Pyridinedicarbonyl

dichloride has likely hydrolyzed

to its corresponding

dicarboxylic acid, which is

unreactive under typical

acylation conditions.

Verify the integrity of your

starting material. Use a fresh,

unopened container of the

reagent for the best results.

Ensure all solvents and other

reagents are anhydrous and

that the reaction is conducted

under a dry, inert atmosphere.

The solid reagent is clumped,

discolored, or has a melted

appearance.

Significant moisture exposure

has occurred, leading to

extensive hydrolysis and

potential melting point

depression. The melting point

of pure 2,6-Pyridinedicarbonyl

dichloride is 56-58 °C.[2]

The reagent is likely unusable

and should be disposed of

according to your institution's

hazardous waste protocols. Do

not attempt to use it, as it will

lead to failed experiments and

potential safety hazards.

Data Presentation
Table 1: Physical and Chemical Properties
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Property Value Reference(s)

Chemical Formula C₇H₃Cl₂NO₂ [7]

Molecular Weight 204.01 g/mol [7]

Appearance
White to brown crystalline

powder or chunks
[2]

Melting Point 56-58 °C [2]

Boiling Point 284 °C [2]

Purity Typically ≥97%

Table 2: Recommended Storage and Handling Conditions

Parameter Recommendation Reference(s)

Storage Temperature
Cool, dry place (<15°C

recommended)

Atmosphere
Store under inert gas (Nitrogen

or Argon)
[6]

Container

Tightly closed, original

container; corrosion-resistant

liner

[3]

Incompatible Materials

Water, strong bases, strong

oxidizing agents, alcohols,

metals

[1][3][6]

Handling Area
Chemical fume hood or glove

box
[3]

Key Processes and Workflows
The high reactivity of 2,6-Pyridinedicarbonyl dichloride with water necessitates careful

handling to prevent degradation.
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Degradation Products
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dichloride
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Caption: The hydrolysis pathway of 2,6-Pyridinedicarbonyl dichloride upon exposure to
moisture.
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Preparation (Inert Environment)

Reaction Setup
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Caption: Recommended workflow for handling 2,6-Pyridinedicarbonyl dichloride to minimize
moisture exposure.

Experimental Protocols
Protocol 1: General Handling and Dispensing

This protocol outlines the best practices for weighing and dissolving 2,6-Pyridinedicarbonyl
dichloride.

Preparation: Set up all necessary glassware (e.g., weighing vial, flask with solvent) and

ensure it is oven- or flame-dried and cooled under a stream of inert gas (argon or nitrogen).
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Environment: Perform all manipulations in a glove box or a chemical fume hood with a

positive flow of inert gas directed at the container opening.

Dispensing: Briefly remove the main container's cap. Using a clean, dry spatula, quickly

transfer an approximate amount of the solid to a pre-tared, dry vial.

Sealing: Immediately and tightly reseal the main reagent container. Wrap the cap with

paraffin film for extra protection during storage.

Weighing: Cap the tared vial and weigh it to determine the exact mass of the reagent.

Dissolution: In the inert atmosphere, uncap the vial and add anhydrous solvent to dissolve

the solid. Alternatively, add the solid directly to the reaction flask containing anhydrous

solvent under a positive pressure of inert gas.

Protocol 2: Example Synthesis - Interfacial Polymerization of a Polyamide

This procedure is a representative example of how to use 2,6-Pyridinedicarbonyl dichloride
in a moisture-sensitive reaction.[8]

Aqueous Phase Preparation: In a beaker, dissolve an aliphatic diamine (e.g.,

hexamethylenediamine) and a base (e.g., sodium hydroxide, to neutralize the HCl

byproduct) in deionized water.

Organic Phase Preparation: In a separate beaker and following the handling protocol above,

dissolve 2,6-Pyridinedicarbonyl dichloride in a water-immiscible organic solvent (e.g.,

hexane or dichloromethane).

Polymerization: Gently and slowly pour the organic phase onto the aqueous phase,

minimizing agitation to create a distinct interface between the two layers.

Film Formation: A film of polyamide will form instantly at the interface.

Collection: Using forceps, carefully grasp the center of the polymer film and pull it out of the

beaker as a continuous "rope." A new film will form at the interface as the polymer is

removed.
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Washing and Drying: Wash the collected polymer strand with water and then a solvent like

acetone or ethanol to remove unreacted monomers and salts. Dry the final polyamide

product in a vacuum oven.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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